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Compound of Interest

Compound Name: Ac-Tyr-OMe H2O

CAS No.: 210557-95-2

Cat. No.: B3049565

Get Quote

Executive Summary & Chemical Profile
N-Acetyl-L-tyrosine methyl ester (Ac-Tyr-OMe) is a derivative of L-tyrosine widely used as a

specific substrate for proteases (e.g., chymotrypsin) and as a stable precursor in peptide

synthesis.

Critical Distinction: Researchers often use the term "degradation" loosely. You must distinguish

between two distinct pathways to troubleshoot effectively:

Deacetylation (Amide Hydrolysis): Loss of the N-terminal acetyl group. Chemically difficult;

usually requires enzymes (acylases) or harsh acids.

Demethylation (Ester Hydrolysis): Loss of the C-terminal methyl group. High Risk. Occurs

spontaneously in water, especially at pH > 7.0.
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Parameter Specification Causality / Risk Factor

CAS Number 1084-63-5 -

Molecular Weight 237.25 g/mol -

Primary Risk Hydrolysis (Ester > Amide)

Moisture attacks the ester

bond rapidly; the amide bond

is kinetically stable.

Secondary Risk Oxidation

The phenolic ring of Tyrosine is

sensitive to UV light and

oxygen (turns yellow/brown).

Hygroscopicity Moderate

Absorbs atmospheric water,

catalyzing solid-state

hydrolysis.

Degradation Pathways Visualization
The following diagram illustrates the two competing degradation pathways. Note that under

standard storage failure (moisture ingress), Pathway A (Ester Hydrolysis) is the dominant

mechanism, not deacetylation.
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Caption: Degradation logic of Ac-Tyr-OMe. Pathway A (Red) is the primary storage risk.

Pathway B (Yellow) typically requires specific enzymatic activity.

Storage & Handling Protocols
Protocol A: Long-Term Storage (Solid State)
Use this protocol for storing the powder form for >1 month.

Temperature: Store at -20°C.

Reasoning: Low temperature kinetically traps the molecules, reducing the frequency of

collisions with trapped moisture or oxygen.

Container: Amber glass vial with a PTFE-lined screw cap.

Reasoning: Amber glass blocks UV light (preventing tyrosine oxidation). PTFE prevents

plasticizers from leaching into the powder.

Atmosphere: Purge headspace with Argon or Nitrogen before sealing.[1]

Reasoning: Displaces oxygen and humidity.

Desiccation: Place the vial inside a secondary container (e.g., a Falcon tube or jar)

containing active silica gel or Drierite.

Reasoning: Creates a "double barrier" against moisture ingress.

Protocol B: Solution Preparation (Preventing
Hydrolysis)
Use this protocol when preparing stock solutions for experiments.

Solvent Choice: Dissolve in 100% DMSO (Dimethyl Sulfoxide) or DMF.

Reasoning: Ac-Tyr-OMe is highly soluble in organic solvents. Hydrolysis cannot occur in

anhydrous DMSO because there is no water molecule to attack the ester bond [1].

Aqueous Dilution: Only dilute into aqueous buffer immediately before use.
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Self-Validating Step: If you store an aqueous solution at 4°C overnight, run a TLC or HPLC

check. You will likely see ~5-10% degradation to Ac-Tyr-OH.

pH Control: Keep aqueous buffers at pH 5.0 – 6.5.

Reasoning: Ester hydrolysis is base-catalyzed.[2] At pH > 8.0, the half-life of the ester

drops significantly. The N-acetyl group is stable at this pH.

Troubleshooting & FAQ
Q1: I suspect my Ac-Tyr-OMe has deacetylated. How can
I confirm this?
Diagnostic: You are likely confusing deacetylation with ester hydrolysis. Both result in a loss of

mass, but different chemical shifts.

Test: Run analytical HPLC or LC-MS.

Ac-Tyr-OMe (Intact): Parent peak.

Ac-Tyr-OH (Ester Hydrolysis): Elutes earlier (more polar due to free acid). Mass = Parent -

14 (loss of CH2).

H-Tyr-OMe (Deacetylation): Elutes earlier (free amine is polar) but distinct from Ac-Tyr-

OH. Mass = Parent - 42 (loss of Acetyl).

Resolution: If you see Mass - 42, check for contamination with acylase enzymes or extreme

acid exposure. If you see Mass - 14, it is simple moisture damage.

Q2: My solution turned yellow. Is it still usable?
Answer: No.

Cause: The yellow color indicates oxidation of the Tyrosine phenolic ring, likely forming

quinone intermediates or dityrosine cross-links [2].

Prevention: This is caused by light exposure or old DMSO. Use amber vials and fresh, high-

grade DMSO.
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Q3: Why can't I store the stock solution in water at
-20°C?
Answer: The "Freeze-Thaw" pump effect.

Mechanism: When water freezes, it expands and crystallizes. This process can exclude salts

and solutes into pockets of high concentration/altered pH (eutectic points), accelerating

hydrolysis even at freezing temperatures.

Correct Action: Store stocks in DMSO at -20°C. DMSO does not expand upon freezing in the

same disruptive manner and maintains chemical inertness.

Q4: I am using Ac-Tyr-OMe as a chymotrypsin substrate.
The background rate is too high.
Answer: Your buffer pH is likely too high.

Mechanism: Chymotrypsin assays are often run at pH 7.8 - 8.0. At this pH, spontaneous

(non-enzymatic) ester hydrolysis occurs.

Fix: Run a "No-Enzyme Control" blank alongside your samples to subtract the spontaneous

hydrolysis rate. Ensure your stock Ac-Tyr-OMe is not already partially hydrolyzed before

adding the enzyme.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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